2-Butyl-3-methyl-1-(2-morpholin-4-ylethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 2-butyl-3-methyl-1-(2-morpholin-4-ylethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C23H29N5O/c1-3-4-7-18-17(2)19(16-24)23-26-20-8-5-6-9-21(20)28(23)22(18)25-10-11-27-12-14-29-15-13-27/h5-6,8-9,25H,3-4,7,10-15H2,1-2H3
• InChI Key: KWEMNWZOOGFPLJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(N2C3=CC=CC=C3N=C2C(=C1C)C#N)NCCN4CCOCC4
• Molecular Formula: C23H29N5O
• Molecular Weight: 391.5 g/mol

Description

2-Butyl-3-methyl-1-(2-morpholin-4-ylethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile is a useful research compound. Its molecular formula is C23H29N5O and its molecular weight is 391.519. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Research has focused on the synthesis of pyrido[1,2-a]benzimidazole derivatives, including 2-Butyl-3-methyl-1-(2-morpholin-4-ylethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile, with potential antimicrobial activity. A study by Badawey and Gohar (1992) explored the synthesis of such compounds, demonstrating their in vitro antimicrobial effects and discussing the structure-activity relationships E. A. Badawey, Y. Gohar, 1992.

Norepinephrine Transporter Inhibition

Another line of research has explored the compound's potential as a selective inhibitor of the norepinephrine transporter, indicating possible therapeutic applications for pain management. O'Neill et al. (2011) identified derivatives of this compound as potent and selective norepinephrine transporter inhibitors, showing efficacy in rat models of pain D. O'Neill et al., 2011.

Organic Synthesis Methodology

The chemical's structure has facilitated novel synthetic methodologies in organic chemistry, contributing to the efficient production of complex heterocyclic compounds. Yan et al. (2009) reported a one-step synthesis of pyrido[1,2-a]benzimidazole derivatives through a novel multicomponent reaction, illustrating the compound's role in advancing synthetic techniques Chaoguo Yan et al., 2009.

Fluorescent Properties and Applications

The compound has also been investigated for its fluorescent properties, suggesting potential applications in materials science and bioimaging. Rangnekar and Rajadhyaksha (1986) synthesized oxazolo[4',5':5,6]pyrido[1,2-a]benzimidazole derivatives from this compound, evaluating their fluorescent properties and potential as fluorescent whitening agents D. W. Rangnekar, D. D. Rajadhyaksha, 1986.

Antiproliferative and Apoptotic Activity

Finally, the compound's derivatives have been assessed for their antiproliferative and apoptotic activities against cancer cells. Sarhan et al. (2010) investigated 3-aminothiazolo[3,2-a]benzimidazole-2-carbonitrile and its homologues, including derivatives of the compound , demonstrating significant antiproliferative activity and the ability to induce apoptosis in cancer cells A. O. Sarhan et al., 2010.